Cas no 1394839-97-4 (methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate
• CAS No: 1394839-97-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6416450
• PubChem ID: 46839549
• Update Time: 2025-10-28

methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate
• EN300-1454094
• AKOS015842930
• 1394839-97-4

• Inchi： 1S/C14H19NO2/c1-3-10-6-4-5-7-11(10)12-8-15-9-13(12)14(16)17-2/h4-7,12-13,15H,3,8-9H2,1-2H3
• InChI Key： MBRQSGOXKYAVMC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate

Recent Advances in the Study of Methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate (CAS: 1394839-97-4)

The compound methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate (CAS: 1394839-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-carboxylate core and 2-ethylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of synthetic routes for methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis approach that significantly improved yield and enantiomeric purity. This advancement is critical for ensuring the reproducibility and scalability of the compound, which is essential for further preclinical and clinical studies.

In terms of pharmacological activity, methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate has demonstrated notable effects as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders such as Parkinson's disease and anxiety. The compound's ability to cross the blood-brain barrier efficiently has been a focal point of these investigations, as highlighted in a recent report by the National Institutes of Health (NIH).

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate with its biological targets. These studies, published in Bioorganic & Medicinal Chemistry Letters (2024), have identified key structural features that contribute to its binding affinity and selectivity, paving the way for the design of more potent derivatives.

Despite these promising findings, challenges remain in the development of methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate as a therapeutic agent. Issues such as metabolic stability and potential off-target effects need to be addressed in future research. Ongoing studies are exploring prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic profile.

In conclusion, methyl 4-(2-ethylphenyl)pyrrolidine-3-carboxylate (CAS: 1394839-97-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be crucial in unlocking its full therapeutic potential.